Cas no 106332-42-7 (4-(dipropylamino)cyclohexan-1-one)

• Product Name: 4-(dipropylamino)cyclohexan-1-one
• CAS No: 106332-42-7
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 1182271
• PubChem ID: 10997953
• Update Time: 2025-05-22

4-(dipropylamino)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(dipropylamino)cyclohexan-1-one
• SureCN2692205
• 4-(dipropylamino)cyclohexanone
• 4-di-n-propylaminocyclohexanone
• 4-dipropylaminocyclohexanone
• Cyclohexanone, 4-(dipropylamino)-
• CTK0G3393
• ACMC-20ma2k
• SureCN2692205; 4-(dipropylamino)cyclohexanone; 4-di-n-propylaminocyclohexanone; 4-dipropylaminocyclohexanone; Cyclohexanone, 4-(dipropylamino)-; CTK0G3393; ACMC-20ma2k;
• BIZQSKGTYNMQPL-UHFFFAOYSA-N
• 4-(Dipropylamino)-cyclohexanone
• SCHEMBL2692205
• 106332-42-7
• AKOS018229140
• DTXSID30451263
• F80673

• Inchi： 1S/C12H23NO/c1-3-9-13(10-4-2)11-5-7-12(14)8-6-11/h11H,3-10H2,1-2H3
• InChI Key： BIZQSKGTYNMQPL-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC1)N(CCC)CCC

Computed Properties

• Exact Mass: 275.08856
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 2.62010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(dipropylamino)cyclohexan-1-one

4-(Dipropylamino)cyclohexan-1-one: A Comprehensive Overview

4-(Dipropylamino)cyclohexan-1-one (CAS No. 106332-42-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a cyclohexanone ring with a dipropylamino group. The cyclohexanone moiety provides a rigid framework, while the dipropylamino group introduces flexibility and enhances the compound's reactivity. Recent studies have highlighted its potential as a building block in drug design and as an intermediate in the synthesis of bioactive molecules.

The synthesis of 4-(dipropylamino)cyclohexan-1-one involves a multi-step process that typically begins with the preparation of the cyclohexanone derivative. Researchers have explored various methodologies to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production. The compound's ability to undergo nucleophilic addition and condensation reactions has further cemented its role in organic synthesis.

One of the most promising applications of 4-(dipropylamino)cyclohexan-1-one lies in its use as an intermediate in drug discovery. Recent studies have demonstrated its potential in the development of kinase inhibitors, which are critical in treating various diseases, including cancer. The compound's ability to modulate enzyme activity has been extensively studied, with researchers focusing on its interaction with key signaling pathways. Additionally, its role as a precursor in the synthesis of bioactive peptides has opened new avenues for drug development.

In the field of agrochemicals, 4-(dipropylamino)cyclohexan-1-one has shown potential as a component in herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant metabolism has been explored, with recent studies highlighting its effectiveness against resistant strains of weeds and pathogens. The compound's stability under various environmental conditions makes it an attractive option for agricultural applications.

The toxicity profile of 4-(dipropylamino)cyclohexan-1-one has been extensively evaluated, with studies focusing on its acute and chronic effects on various organisms. Recent research has demonstrated that while the compound exhibits moderate toxicity at high doses, it is generally well-tolerated at concentrations relevant to agricultural and pharmaceutical applications. Regulatory agencies have also expressed interest in this compound due to its potential for widespread use.

Looking ahead, the demand for 4-(dipropylamino)cyclohexan-1-one is expected to grow significantly, driven by advancements in biotechnology and increasing investments in drug discovery programs. Researchers are currently exploring novel synthetic routes and modifications to enhance its bioavailability and efficacy. Furthermore, collaborations between academic institutions and industry players are expected to accelerate the commercialization of this compound.

In conclusion, 4-(dipropylamino)cyclohexan-1-one (CAS No. 106332-42-7) is a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern organic chemistry. As research continues to uncover new uses for this compound, its role in shaping future innovations is likely to expand further.